Trpc5-IN-5

• Molecular Formula: C19H16N2OS
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C19H16N2OS/c22-19-15-9-4-5-10-16(15)20-18(17-11-6-12-23-17)21(19)13-14-7-2-1-3-8-14/h1-12,18,20H,13H2
• InChIKey: XHZGMSUOQHMAQW-UHFFFAOYSA-N

Trpc5-IN-5 Procurement Guide: Quinazolinone-Derived TRPC5 Inhibitor for Neurological and Renal Research

Trpc5-IN-5 (CAS 738603-63-9, also designated Compound ph8) is a synthetic quinazolinone-based inhibitor of the transient receptor potential canonical 5 (TRPC5) ion channel [1]. With a molecular formula of C19H16N2OS and a molecular weight of 320.41 g/mol, it exhibits an IC50 of 1.28 μM against TRPC5 as determined by electrophysiological assays [1]. It was identified from a medicinal chemistry campaign involving 49 novel quinazolinone and heterocyclic fusion pyrimidinone derivatives, where it emerged as the most potent compound in the series alongside ph14 (IC50 2.16 μM) [1].

Quinazolinone-based TRPC5 inhibitor for SAR and lead optimization studies

Reported top-ranked compound in 49-member quinazolinone series

Electrophysiology-validated channel inhibition at low micromolar level

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source

Why Trpc5-IN-5 Cannot Be Replaced by Generic TRPC5 Inhibitors

TRPC5 inhibitors exhibit dramatic variability in potency, selectivity, and scaffold chemistry that precludes simple functional substitution [2]. For example, HC-070 achieves nanomolar potency (IC50 9.3 nM at hTRPC5) but acts as a dual TRPC4/5 antagonist [3], while AC1903 reports selectivity for TRPC5 over TRPC4/6 but with low micromolar potency (IC50 4.06 μM) on a benzimidazole scaffold entirely distinct from quinazolinone chemistry [4]. Trpc5-IN-5, by contrast, occupies a unique chemical space as a quinazolinone derivative with intermediate potency, and critically, its selectivity profile against TRPC4, TRPC6, and other TRP family members has not yet been characterized in the published literature [1]. This data gap means that interchanging Trpc5-IN-5 with any other TRPC5 inhibitor risks introducing uncharacterized off-target pharmacology that can confound experimental interpretation [2]. Investigators requiring a specific quinazolinone chemotype with a defined in-series potency relationship for structure–activity relationship (SAR) studies cannot simply substitute a benzimidazole, flavonoid, or pyridazinone inhibitor without altering the chemical biology question under investigation.

Scaffold chemistry mismatch

Quinazolinone core differs from benzimidazole, flavonoid, and pyridazinone TRPC5 inhibitors; chemotype substitution alters SAR interpretation.

Selectivity profile undefined

No published selectivity data against TRPC4, TRPC6, or other TRP channels; uncharacterized off-target risk may confound experimental attribution.

Assay methodology mismatch

Electrophysiology-derived potency may not directly transfer to fluorescence or cell-free assay contexts; cross-method validation required for comparator studies.

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source
• [2] Sharma S, Hopkins CR. Review of Transient Receptor Potential Canonical (TRPC5) Channel Modulators and Diseases. J Med Chem. 2019 Sep 12;62(17):7589-7602. doi: 10.1021/acs.jmedchem.8b01954. View Source
• [3] Just S, Chenard BL, Ceci A, Strassmaier T, Chong JA, Blair NT, et al. Treatment with HC-070, a potent inhibitor of TRPC4 and TRPC5, leads to anxiolytic and antidepressant effects in mice. PLoS One. 2018 Jan 31;13(1):e0191225. doi: 10.1371/journal.pone.0191225. View Source
• [4] Sharma S, Hopkins CR. Design, synthesis and characterization of novel N-heterocyclic-1-benzyl-1H-benzo[d]imidazole-2-amines as selective TRPC5 inhibitors leading to the identification of the selective compound, AC1903. Bioorg Med Chem Lett. 2019 Jan 15;29(2):155-159. doi: 10.1016/j.bmcl.2018.12.007. View Source

Quantitative Evidence for Trpc5-IN-5 Differentiation

1.69-Fold Intra-Series Potency Advantage of ph8 over ph14 in the Quinazolinone Series

Within the same quinazolinone optimization campaign, Trpc5-IN-5 (ph8) demonstrates a 1.69-fold improvement in TRPC5 inhibitory potency compared to its closest in-series analog ph14 [1]. This head-to-head data establishes ph8 as the most potent compound among 21 active members of this specific chemical series [1].

Intra-series potency

Head-to-head

1.69-fold lower IC50 vs ph14 (1.28 vs 2.16 µM)

Supports lead-reference selection within quinazolinone series

Electrophysiological assay; Bai et al. 2025

Evidence Dimension	TRPC5 inhibitory potency (IC50)
Target Compound Data	1.28 μM (ph8 / Trpc5-IN-5)
Comparator Or Baseline	2.16 μM (ph14, the next most potent compound in the same quinazolinone series)
Quantified Difference	1.69-fold lower IC50 (i.e., 1.69-fold more potent)
Conditions	Electrophysiological assay on hTRPC5-overexpressing cells (Bai et al. 2025)

Why This Matters

For construct-valid SAR studies within the quinazolinone chemical space, ph8 provides the highest potency baseline, making it the rational first choice as a lead reference compound for further medicinal chemistry exploration.

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source

3.17-Fold Potency Advantage Over the Selective TRPC5 Inhibitor AC1903

In a cross-study comparison of reported IC50 values, Trpc5-IN-5 (ph8, IC50 1.28 μM) [1] is approximately 3.17-fold more potent than the widely used selective TRPC5 inhibitor AC1903 (IC50 4.06 μM in cell-free assay) [2]. Both compounds were evaluated using TRPC5 inhibition assays, albeit under different experimental configurations (electrophysiology for ph8 [1] vs. cell-free biochemical assay for AC1903 [2]), limiting direct comparability but providing a directional potency ranking within the broader TRPC5 inhibitor landscape.

Cross-scaffold potency

Cross-study

3.17-fold lower IC50 vs AC1903 (1.28 vs 4.06 µM)

Directional potency ranking; method differences limit direct comparison

Electrophysiology vs cell-free assay

Evidence Dimension	TRPC5 inhibitory potency (IC50)
Target Compound Data	1.28 μM (Trpc5-IN-5 / ph8)
Comparator Or Baseline	4.06 μM (AC1903, a benzimidazole-based selective TRPC5 inhibitor)
Quantified Difference	3.17-fold lower IC50 (more potent)
Conditions	ph8: electrophysiological assay on hTRPC5-overexpressing cells (Bai et al. 2025); AC1903: cell-free TRPC5 assay (Sharma & Hopkins 2019, Selleckchem datasheet)

Why This Matters

The 3.17-fold higher potency of Trpc5-IN-5 over AC1903, combined with its distinct quinazolinone scaffold, means that investigators requiring higher potency with a non-benzimidazole chemotype should consider prioritizing Trpc5-IN-5.

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source
• [2] Sharma S, Hopkins CR. Design, synthesis and characterization of novel N-heterocyclic-1-benzyl-1H-benzo[d]imidazole-2-amines as selective TRPC5 inhibitors leading to the identification of the selective compound, AC1903. Bioorg Med Chem Lett. 2019 Jan 15;29(2):155-159. doi: 10.1016/j.bmcl.2018.12.007. View Source

Scaffold-Class Differentiation: Quinazolinone Core versus Benzimidazole, Flavonoid, and Pyridazinone TRPC5 Inhibitors

Trpc5-IN-5 (ph8) belongs to the quinazolinone structural class, which is chemically distinct from all other major TRPC5 inhibitor chemotypes reported to date [1]. The key comparators are: AC1903 (benzimidazole scaffold, IC50 4.06 μM) [4]; AM12 (flavonoid/galangin derivative scaffold, IC50 0.28 μM) [5]; GFB-8438 (pyridazinone scaffold, IC50 0.29 μM at hTRPC5) [6]; and HC-070 (non-quinazolinone synthetic scaffold, IC50 9.3 nM at hTRPC5) [3]. No other TRPC5 inhibitor in the current literature shares the quinazolinone core of Trpc5-IN-5 [2]. This scaffold uniqueness is relevant because quinazolinones may engage the TRPC5 binding pocket through distinct interactions compared to benzimidazoles or flavonoids, potentially yielding different selectivity fingerprints, although direct selectivity data for ph8 remain unpublished [1].

Scaffold uniqueness

Class-level

Unique quinazolinone core; no other published TRPC5 inhibitor shares this chemotype

Enables chemotype-driven SAR; selectivity fingerprint not characterized

Structural comparison based on published chemotypes

Evidence Dimension	Chemical scaffold class
Target Compound Data	Quinazolinone (C19H16N2OS)
Comparator Or Baseline	AC1903 (benzimidazole); AM12 (flavonoid); GFB-8438 (pyridazinone); HC-070 (proprietary non-quinazolinone)
Quantified Difference	Unique quinazolinone scaffold not represented by any other published TRPC5 inhibitor
Conditions	Structural comparison based on published chemical structures

Why This Matters

For chemotype-driven screening cascades or intellectual property considerations, Trpc5-IN-5 offers a scaffold novelty that cannot be replicated by any commercially available TRPC5 inhibitor, making it irreplaceable for quinazolinone-focused SAR exploration.

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source
• [2] Sharma S, Hopkins CR. Review of Transient Receptor Potential Canonical (TRPC5) Channel Modulators and Diseases. J Med Chem. 2019 Sep 12;62(17):7589-7602. doi: 10.1021/acs.jmedchem.8b01954. View Source
• [3] Just S, Chenard BL, Ceci A, Strassmaier T, Chong JA, Blair NT, et al. Treatment with HC-070, a potent inhibitor of TRPC4 and TRPC5, leads to anxiolytic and antidepressant effects in mice. PLoS One. 2018 Jan 31;13(1):e0191225. doi: 10.1371/journal.pone.0191225. View Source
• [4] Sharma S, Hopkins CR. Design, synthesis and characterization of novel N-heterocyclic-1-benzyl-1H-benzo[d]imidazole-2-amines as selective TRPC5 inhibitors leading to the identification of the selective compound, AC1903. Bioorg Med Chem Lett. 2019 Jan 15;29(2):155-159. doi: 10.1016/j.bmcl.2018.12.007. View Source
• [5] Naylor J, Minard A, Gaunt HJ, Amer MS, Wilson LA, Migliore M, et al. Natural and synthetic flavonoid modulation of TRPC5 channels. Br J Pharmacol. 2016 Feb;173(3):562-74. doi: 10.1111/bph.13387. View Source
• [6] Yu M, Ledeboer MW, Daniels M, Malojcic G, Tibbitts TT, Pan-Zhou XR, et al. Discovery of a Potent and Selective TRPC5 Inhibitor, Efficacious in a Focal Segmental Glomerulosclerosis Model. ACS Med Chem Lett. 2019 Oct 22;10(11):1579-1585. doi: 10.1021/acsmedchemlett.9b00430. View Source

Electrophysiology-Based Activity Validation Confirms Direct Channel Inhibition

The IC50 of Trpc5-IN-5 (1.28 μM) was determined using electrophysiological assays on hTRPC5-overexpressing cells [1], the gold-standard method for direct measurement of ion channel inhibition [5]. This contrasts with several comparator TRPC5 inhibitors whose reported IC50 values were derived from fluorescence-based calcium influx assays or cell-free biochemical assays, which may not fully recapitulate the conformational states of the channel in a native membrane environment. For example, AC1903 was profiled using a cell-free assay (IC50 4.06 μM) [2], while AM12 was characterized via lanthanide-evoked TRPC5 activity (IC50 0.28 μM) [3], and GFB-8438 was benchmarked in cell-free assays (IC50 0.29 μM at hTRPC5) [4].

Assay methodology

Method context

Electrophysiological patch-clamp on hTRPC5-overexpressing cells

Provides direct channel blockade evidence; aligns with functional studies

Gold-standard method for ion channel inhibition

Evidence Dimension	Assay methodology for IC50 determination
Target Compound Data	Electrophysiological patch-clamp assay (Bai et al. 2025)
Comparator Or Baseline	AC1903: cell-free assay; AM12: lanthanide-evoked fluorescence; GFB-8438: cell-free assay
Quantified Difference	Methodological difference (electrophysiology vs. fluorescence/cell-free); not a quantitative potency difference
Conditions	hTRPC5-overexpressing heterologous expression system

Why This Matters

Electrophysiological validation provides the most physiologically relevant assessment of channel inhibition, and for investigators requiring data from this specific assay modality, Trpc5-IN-5 offers transparent electrophysiology-derived potency that aligns directly with functional channel blockade studies.

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source
• [2] Sharma S, Hopkins CR. Design, synthesis and characterization of novel N-heterocyclic-1-benzyl-1H-benzo[d]imidazole-2-amines as selective TRPC5 inhibitors leading to the identification of the selective compound, AC1903. Bioorg Med Chem Lett. 2019 Jan 15;29(2):155-159. doi: 10.1016/j.bmcl.2018.12.007. View Source
• [3] Naylor J, Minard A, Gaunt HJ, Amer MS, Wilson LA, Migliore M, et al. Natural and synthetic flavonoid modulation of TRPC5 channels. Br J Pharmacol. 2016 Feb;173(3):562-74. doi: 10.1111/bph.13387. View Source
• [4] Yu M, Ledeboer MW, Daniels M, Malojcic G, Tibbitts TT, Pan-Zhou XR, et al. Discovery of a Potent and Selective TRPC5 Inhibitor, Efficacious in a Focal Segmental Glomerulosclerosis Model. ACS Med Chem Lett. 2019 Oct 22;10(11):1579-1585. doi: 10.1021/acsmedchemlett.9b00430. View Source
• [5] Song K, Wei M, Guo W, Quan L, Kang Y, Zhang X, et al. Structural basis for human TRPC5 channel inhibition by two distinct inhibitors. Elife. 2021 Mar 8;10:e63429. doi: 10.7554/eLife.63429. View Source

Selectivity Data Gap: Critical Limitation Relative to Well-Characterized Comparators

A critical evidence gap for Trpc5-IN-5 is the absence of published selectivity data against TRPC4, TRPC6, or other TRP family members [1]. In contrast, multiple comparator compounds have explicitly reported selectivity profiles: HC-070 reports >400-fold selectivity over a wide panel of ion channels, receptors, and kinases, with weak TRPC3 inhibition (IC50 ~1 μM) [2]; GFB-8438 demonstrates excellent selectivity against TRPC6, other TRP family members, NaV1.5, and limited hERG activity (IC50 values for hTRPC5 and hTRPC4 of 0.29 μM and 0.18 μM respectively) [5]; AC1903 reportedly has no effect on TRPC4 or TRPC6 currents and shows no off-target effects in kinase profiling [3]; AM12 exhibits some selectivity for TRPC5 over TRPC2, 3, and 4 [4]. Until selectivity data for Trpc5-IN-5 become available, the compound should be treated as a TRPC5-active agent with uncharacterized polypharmacology risk, and cannot be recommended for experiments where TRPC5-specific pharmacology must be isolated from TRPC4 or TRPC6 effects.

Selectivity profile

Data to verify

No published selectivity data against TRPC4, TRPC6, or other TRPs

Uncharacterized polypharmacology risk; requires genetic controls for target attribution

Well-characterized comparators available

Evidence Dimension	Selectivity profiling against TRPC4, TRPC6, and broader off-target panels
Target Compound Data	No published selectivity data available
Comparator Or Baseline	HC-070: >400-fold selective over other channels; GFB-8438: selective vs. TRPC6, NaV1.5, hERG; AC1903: no effect on TRPC4/6, clean kinase profile; AM12: selective over TRPC2/3/4
Quantified Difference	Qualitative gap; all major comparators have explicit selectivity data; Trpc5-IN-5 does not
Conditions	N/A – absence of data

Why This Matters

This selectivity data gap is the primary risk factor in selecting Trpc5-IN-5 over well-characterized alternatives. Procurement decisions must weigh the novelty of the quinazolinone scaffold against the absence of information needed to attribute experimental outcomes specifically to TRPC5 blockade rather than to off-target effects on related TRP channels.

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source
• [2] Just S, Chenard BL, Ceci A, Strassmaier T, Chong JA, Blair NT, et al. Treatment with HC-070, a potent inhibitor of TRPC4 and TRPC5, leads to anxiolytic and antidepressant effects in mice. PLoS One. 2018 Jan 31;13(1):e0191225. doi: 10.1371/journal.pone.0191225. View Source
• [3] Sharma S, Hopkins CR. Design, synthesis and characterization of novel N-heterocyclic-1-benzyl-1H-benzo[d]imidazole-2-amines as selective TRPC5 inhibitors leading to the identification of the selective compound, AC1903. Bioorg Med Chem Lett. 2019 Jan 15;29(2):155-159. doi: 10.1016/j.bmcl.2018.12.007. View Source
• [4] Naylor J, Minard A, Gaunt HJ, Amer MS, Wilson LA, Migliore M, et al. Natural and synthetic flavonoid modulation of TRPC5 channels. Br J Pharmacol. 2016 Feb;173(3):562-74. doi: 10.1111/bph.13387. View Source
• [5] Yu M, Ledeboer MW, Daniels M, Malojcic G, Tibbitts TT, Pan-Zhou XR, et al. Discovery of a Potent and Selective TRPC5 Inhibitor, Efficacious in a Focal Segmental Glomerulosclerosis Model. ACS Med Chem Lett. 2019 Oct 22;10(11):1579-1585. doi: 10.1021/acsmedchemlett.9b00430. View Source

Recommended Application Scenarios for Trpc5-IN-5 Based on Evidence

Quinazolinone-Focused TRPC5 Medicinal Chemistry and SAR Expansion

Trpc5-IN-5 (ph8) is ideally suited as a starting point or reference compound for medicinal chemistry programs that aim to explore quinazolinone-based TRPC5 inhibitors. As the most potent compound in the 49-member quinazolinone series reported by Bai et al. (2025), with an IC50 of 1.28 μM determined by electrophysiology, it provides a validated structural template for further optimization of the B-region heterocycle and C-region benzene ring substituents [1]. Its 1.69-fold potency advantage over the next-best analog ph14 (IC50 2.16 μM) provides a clear SAR benchmark for evaluating new derivatives [1].

Chemical Biology Studies Requiring a Non-Benzimidazole, Non-Flavonoid TRPC5 Inhibitor Chemotype

For researchers designing chemical biology experiments where the benzimidazole scaffold of AC1903 or the flavonoid scaffold of AM12 may introduce confounding photophysical or metal-chelating properties, Trpc5-IN-5 offers a structurally orthogonal quinazolinone chemotype [1][2]. The quinazolinone core is chemically distinct from all other major TRPC5 inhibitor series, reducing the likelihood of scaffold-specific assay interference while still providing validated TRPC5 inhibition at low micromolar concentrations [1].

Neurological and Renal Disease Target Validation Studies

Trpc5-IN-5 is explicitly indicated for research on neurological diseases (anxiety, depression) and renal diseases (progressive kidney disease), consistent with the established roles of TRPC5 channels in corticolimbic function and podocyte biology [1][2]. Although in vivo data for Trpc5-IN-5 are not yet published, the compound's electrophysiologically confirmed TRPC5 blockade aligns with target engagement requirements for in vitro mechanistic studies in neuronal or podocyte cell models. However, investigators should note that the absence of selectivity data [1] means that phenotypes observed with Trpc5-IN-5 cannot yet be unambiguously attributed to TRPC5 alone without complementary genetic controls.

Comparative TRPC5 Inhibitor Benchmarking Panels

Trpc5-IN-5 serves as a valuable member of multi-compound TRPC5 inhibitor panels designed to compare potency, scaffold effects, and downstream functional outcomes across structurally diverse chemotypes. Placed alongside AC1903 (benzimidazole, IC50 4.06 μM) [4], AM12 (flavonoid, IC50 0.28 μM) [5], GFB-8438 (pyridazinone, IC50 0.29 μM) [6], and HC-070 (IC50 9.3 nM) [3], Trpc5-IN-5 adds the quinazolinone dimension, enabling a more comprehensive chemotype–activity relationship analysis [2].

Application

Selection Property

Validation Focus

Quinazolinone SAR studies

Reported top-ranked potency in series

Electrophysiology-validated inhibition benchmark

Chemotype-orthogonal TRPC5 research

Non-benzimidazole, non-flavonoid core

Scaffold-specific interference assessment

Neurological and renal disease model research

TRPC5 channel blockade in neuronal/podocyte models

Target engagement verification; selectivity controls needed

Multi-chemotype inhibitor benchmarking panels

Quinazolinone chemotype for diversity

Cross-scaffold functional comparison

• [1] Bai L, Xiang Y, Shen M, Han Y, Li P, Zuo Z, Li Y. Design, synthesis and activity evaluation of novel quinazolinone compounds as TRPC5 inhibitors. Bioorg Chem. 2025 Feb;155:108147. doi: 10.1016/j.bioorg.2025.108147. View Source
• [2] Sharma S, Hopkins CR. Review of Transient Receptor Potential Canonical (TRPC5) Channel Modulators and Diseases. J Med Chem. 2019 Sep 12;62(17):7589-7602. doi: 10.1021/acs.jmedchem.8b01954. View Source
• [3] Just S, Chenard BL, Ceci A, Strassmaier T, Chong JA, Blair NT, et al. Treatment with HC-070, a potent inhibitor of TRPC4 and TRPC5, leads to anxiolytic and antidepressant effects in mice. PLoS One. 2018 Jan 31;13(1):e0191225. doi: 10.1371/journal.pone.0191225. View Source
• [4] Sharma S, Hopkins CR. Design, synthesis and characterization of novel N-heterocyclic-1-benzyl-1H-benzo[d]imidazole-2-amines as selective TRPC5 inhibitors leading to the identification of the selective compound, AC1903. Bioorg Med Chem Lett. 2019 Jan 15;29(2):155-159. doi: 10.1016/j.bmcl.2018.12.007. View Source
• [5] Naylor J, Minard A, Gaunt HJ, Amer MS, Wilson LA, Migliore M, et al. Natural and synthetic flavonoid modulation of TRPC5 channels. Br J Pharmacol. 2016 Feb;173(3):562-74. doi: 10.1111/bph.13387. View Source
• [6] Yu M, Ledeboer MW, Daniels M, Malojcic G, Tibbitts TT, Pan-Zhou XR, et al. Discovery of a Potent and Selective TRPC5 Inhibitor, Efficacious in a Focal Segmental Glomerulosclerosis Model. ACS Med Chem Lett. 2019 Oct 22;10(11):1579-1585. doi: 10.1021/acsmedchemlett.9b00430. View Source